molecular formula C8H11NO B8642381 2-Ethyl-5-methoxypyridine CAS No. 228862-37-1

2-Ethyl-5-methoxypyridine

Cat. No.: B8642381
CAS No.: 228862-37-1
M. Wt: 137.18 g/mol
InChI Key: GWPCZOQHIBKZHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Ethyl-5-methoxypyridine is a pyridine derivative featuring an ethyl group at the 2-position and a methoxy group at the 5-position of the pyridine ring. Its molecular formula is C₈H₁₁NO, with a molecular weight of 137.18 g/mol.

Pyridine derivatives are widely used in pharmaceuticals, agrochemicals, and organic synthesis. Substituent positions and functional groups critically influence their reactivity, solubility, and toxicity. Below, we compare 2-ethyl-5-methoxypyridine with structurally similar compounds to infer its characteristics.

Properties

CAS No.

 228862-37-1

Molecular Formula

 C8H11NO

Molecular Weight

 137.18 g/mol

IUPAC Name

 2-ethyl-5-methoxypyridine

InChI

 InChI=1S/C8H11NO/c1-3-7-4-5-8(10-2)6-9-7/h4-6H,3H2,1-2H3

InChI Key

 GWPCZOQHIBKZHD-UHFFFAOYSA-N

Canonical SMILES

 CCC1=NC=C(C=C1)OC

Origin of Product

 United States

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key differences between 2-ethyl-5-methoxypyridine and its analogs:

Compound Name CAS Number Substituents Molecular Formula Key Functional Features
2-Ethyl-5-methoxypyridine Not available Ethyl (C2), Methoxy (C5) C₈H₁₁NO Methoxy (electron-donating), ethyl (lipophilic)
5-Ethyl-2-methylpyridine 104-90-5 Methyl (C2), Ethyl (C5) C₈H₁₁N Methyl (less bulky), ethyl (lipophilic)
5-Methoxy-4-methylpyridin-3-amine•HCl Not available Methoxy (C5), Methyl (C4), Amine (C3) C₇H₁₁ClN₂O Methoxy, amine (polar, basic), methyl
3-Ethyl-5-(4-methoxyphenoxy)-2-(pyridin-4-yl)-3H-imidazo[4,5-b]pyridine Not available Ethyl (C3), Methoxyphenoxy (C5) C₂₂H₂₀N₄O₂ Complex fused ring system; methoxy enhances solubility
Key Observations:

Ethyl groups contribute to lipophilicity, which may influence membrane permeability in biological systems .

Positional Isomerism: Switching substituent positions (e.g., ethyl at C2 vs. C5) alters steric and electronic effects.

Inferred Risks for 2-Ethyl-5-Methoxypyridine:
  • However, the compound likely requires handling with gloves and eye protection due to pyridine’s inherent toxicity .
  • Environmental precautions (e.g., preventing drainage contamination) should align with protocols for 5-ethyl-2-methylpyridine .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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